Cas no 1223728-06-0 (4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide)

4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide is a specialized chemical compound featuring a piperazine core functionalized with a carboxamide and cyano-substituted carbamoyl moiety. Its structural complexity offers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate for bioactive molecules. The presence of both carbamoyl and cyano groups enhances its reactivity, enabling selective modifications for targeted applications. The diethyl substitution on the piperazine nitrogen improves lipophilicity, which may influence pharmacokinetic properties. This compound’s well-defined architecture makes it a valuable candidate for drug discovery, especially in the development of CNS-active agents or enzyme inhibitors. Its purity and stability under standard conditions further support its use in rigorous synthetic workflows.

4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide structure

1223728-06-0 structure

Product name:4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide

CAS No:1223728-06-0

MF:C₁₇H₃₁N₅O₂

MW:337.460343599319

CID:6287765

PubChem ID:47028744

4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1223728-06-0
- Z382589838
- 4-{[(1-CYANO-1,2-DIMETHYLPROPYL)CARBAMOYL]METHYL}-N,N-DIETHYLPIPERAZINE-1-CARBOXAMIDE
- AKOS008125751
- EN300-26683250
- 4-[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]-N,N-diethylpiperazine-1-carboxamide
- 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide
- Inchi： 1S/C17H31N5O2/c1-6-21(7-2)16(24)22-10-8-20(9-11-22)12-15(23)19-17(5,13-18)14(3)4/h14H,6-12H2,1-5H3,(H,19,23)
- InChI Key： OXVOQIAUICJIKV-UHFFFAOYSA-N
- SMILES： O=C(N(CC)CC)N1CCN(CC(NC(C#N)(C)C(C)C)=O)CC1

Computed Properties

Exact Mass: 337.24777525g/mol
Monoisotopic Mass: 337.24777525g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 487
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 79.7Å²

4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26683250-0.05g	4-{[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide	1223728-06-0	95.0%	0.05g	$212.0	2025-03-20

4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide

Professional Introduction to Compound with CAS No 1223728-06-0 and Product Name: 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide

The compound with the CAS number 1223728-06-0 and the product name 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. Its unique structural features, including a piperazine core and a carbamoyl substituent, make it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine scaffolds are widely recognized for their ability to modulate biological pathways by interacting with a variety of targets, including enzymes and receptors. The presence of a carbamoyl group in the molecular structure of this compound enhances its potential pharmacological activity. This moiety is known to contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

The specific substitution pattern in 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide adds another layer of complexity and functionality. The (1-cyano-1,2-dimethylpropyl)carbamoyl group is particularly interesting as it introduces both a cyano group and a dimethylpropyl chain. These functional groups can influence the compound's interactions with biological targets, potentially leading to novel mechanisms of action. The cyano group is known for its ability to enhance binding affinity, while the dimethylpropyl chain can contribute to steric hindrance, affecting the compound's selectivity.

In the context of contemporary pharmaceutical research, this compound has been studied for its potential role in addressing various therapeutic challenges. One of the most promising areas is its application in neurodegenerative diseases. Piperazine derivatives have shown efficacy in modulating neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide suggest that it may interact with specific receptors or enzymes involved in these diseases, potentially offering new treatment options.

Additionally, this compound has been explored for its anti-inflammatory properties. Inflammation is a key factor in numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of piperazine derivatives to modulate inflammatory pathways has been well-documented. The presence of the carbamoyl group in 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide may enhance its anti-inflammatory effects by interacting with cytokine receptors or other inflammatory mediators.

Another area of interest is the potential application of this compound in oncology. Cancer research has seen significant advancements through the development of targeted therapies that exploit specific molecular targets in tumor cells. Piperazine derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide make it a candidate for further exploration in this field, potentially leading to the discovery of novel anticancer agents.

The synthesis and characterization of this compound have been subjects of detailed studies. Advanced synthetic methodologies have been employed to ensure high purity and yield. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the structural integrity of the molecule. These studies not only provide insights into the compound's structure but also help in understanding its reactivity and potential interactions with biological targets.

In conclusion, 4-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl}-N,N-diethylpiperazine-1-carboxamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications in various therapeutic areas make it a promising candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play a crucial role in the discovery of novel treatments for complex diseases.